ATTO 565 meta-isomer(1+)
Overview
Description
ATTO 565 meta-isomer(1+) is the meta-isomer of ATTO 565 cation. It has a role as a fluorochrome. It is a dicarboxylic acid, a xanthene dye and an organic heteropentacyclic compound.
Scientific Research Applications
Bacterial Topoisomerase Inhibitors
ATTO 565 meta-isomer(1+) has been studied for its potential role in bacterial topoisomerase inhibition. This is significant in the context of developing new antibacterial agents, particularly quinolones and pyridones, which are critical in the fight against bacterial infections (Mitscher, 2005).
Antiproliferative Activity
A study on isomeric compounds containing a phenolic moiety attached to a nitrogen-rich triazolo-triazole bicycle, including the meta isomer, revealed significant antiproliferative activity against certain cancer cell lines. This highlights its potential application in cancer research and treatment (Fusco et al., 2019).
Nuclear Isomers in Physics
Research on nuclear isomers, like the ATTO 565 meta-isomer(1+), has provided insights into the structure of atomic nuclei. This includes the study of metastable states, which are central to understanding nuclear structure and its applications in various technological domains (Podolyák et al., 2016).
Separation of Xylene Isomers
ATTO 565 meta-isomer(1+) has been employed in the efficient separation of xylene isomers, a significant challenge in the petrochemical industry. This application is crucial for distinguishing and processing chemicals with similar molecular structures (Cui et al., 2020).
Geochemical and Biological Cycling of Iron
The isotope analyses involving meta-isomers have contributed to understanding the geochemical and biological cycling of iron. This has implications for various fields including environmental science and geology (Beard et al., 2003).
Molecular Simulation in Material Science
Studies involving meta-isomers have been used in molecular simulations to understand the properties of materials like polysulfones, which are important for membrane-based gas separation. This research is pivotal for developing more efficient materials for industrial applications (Wang et al., 2005).
properties
Molecular Formula |
C31H31N2O5+ |
|---|---|
Molecular Weight |
511.6 g/mol |
IUPAC Name |
4-(6,20-diethyl-2-oxa-20-aza-6-azoniapentacyclo[12.8.0.03,12.05,10.016,21]docosa-1(14),3,5,10,12,15,21-heptaen-13-yl)benzene-1,3-dicarboxylic acid |
InChI |
InChI=1S/C31H30N2O5/c1-3-32-11-5-7-18-13-23-27(16-25(18)32)38-28-17-26-19(8-6-12-33(26)4-2)14-24(28)29(23)21-10-9-20(30(34)35)15-22(21)31(36)37/h9-10,13-17H,3-8,11-12H2,1-2H3,(H-,34,35,36,37)/p+1 |
InChI Key |
JSUSGWOUEVOMBB-UHFFFAOYSA-O |
Canonical SMILES |
CCN1CCCC2=CC3=C(C=C21)OC4=CC5=[N+](CCCC5=CC4=C3C6=C(C=C(C=C6)C(=O)O)C(=O)O)CC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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